rac 3-Hydroxybutyric Acid-d2 Sodium Salt

• CAS No.: 352439-00-0
• Molecular Formula: C4H7NaO3
• Molecular Weight: 128.099
• IUPAC Name: sodium;2,2-dideuterio-3-hydroxybutanoate
• InChI: InChI=1S/C4H8O3.Na/c1-3(5)2-4(6)7;/h3,5H,2H2,1H3,(H,6,7);/q;+1/p-1/i2D2
• InChI Key: NBPUSGBJDWCHKC-IYPYQTRPSA-M
• SMILES: CC(CC(=O)[O-])O.[Na+]
• Synonyms: 3-Hydroxybutanoic Acid-d2 Sodium Salt; 3-Hydroxybutyric-d2 Acid Monosodium Salt; DL-β-Hydroxybutyric-d2 Acid Sodium Salt; Sodium 3-Hydroxybutyrate-d2; Sodium Dl-β-hydroxybutyrate-d2; Sodium β-Hydroxybutyrate-d2; β-Hydroxybutyric-d2 Acid Sodium Salt

Description

rac 3-Hydroxybutyric Acid-d2 Sodium Salt: is a labeled analogue of 3-Hydroxybutyric Acid. It is a ketone body synthesized from acetyl-CoA in the liver. This compound is used in various scientific research applications, including metabolic research, environmental studies, and clinical diagnostics .

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of rac 3-Hydroxybutyric Acid-d2 Sodium Salt involves the deuteration of 3-Hydroxybutyric Acid. The process typically includes the use of deuterated reagents to replace hydrogen atoms with deuterium. The reaction conditions often involve controlled temperatures and pH levels to ensure the stability of the deuterated compound .

Industrial Production Methods: : Industrial production of rac 3-Hydroxybutyric Acid-d2 Sodium Salt is carried out in cGMP (current Good Manufacturing Practice) facilities. The production process includes large-scale synthesis, purification, and quality control to ensure high purity and consistency. The compound is stored at -20°C to maintain its stability .

Chemical Reactions Analysis

Types of Reactions: : rac 3-Hydroxybutyric Acid-d2 Sodium Salt undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for studying the compound’s behavior and properties in different environments .

Common Reagents and Conditions: : Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The reactions are typically carried out under controlled temperatures and pH levels to ensure the desired outcomes .

Major Products Formed: : The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of rac 3-Hydroxybutyric Acid-d2 Sodium Salt can produce acetoacetate, while reduction can yield butanediol .

Scientific Research Applications

rac 3-Hydroxybutyric Acid-d2 Sodium Salt has a wide range of scientific research applications:

Chemistry: Used as a chemical reference for identification, qualitative, and quantitative analysis.

Biology: Employed in metabolic research to study metabolic pathways in vivo.

Medicine: Utilized in clinical diagnostics and imaging.

Industry: Applied in environmental studies and as a standard in various analytical techniques.

Mechanism of Action

The mechanism of action of rac 3-Hydroxybutyric Acid-d2 Sodium Salt involves its role as a ketone body. It provides energy to the brain when blood glucose levels are low. Additionally, it acts as an inhibitor of histone deacetylases, which play a role in gene expression and regulation . The compound interacts with molecular targets such as histone deacetylases and pathways involved in energy metabolism .

Comparison with Similar Compounds

Similar Compounds

3-Hydroxybutyric Acid: The non-deuterated analogue of rac 3-Hydroxybutyric Acid-d2 Sodium Salt.

Sodium 3-hydroxybutyrate: Another form of 3-Hydroxybutyric Acid used in similar applications.

DL-β-Hydroxybutyric Acid Sodium Salt: A racemic mixture of 3-Hydroxybutyric Acid used in various research studies.

Uniqueness: : rac 3-Hydroxybutyric Acid-d2 Sodium Salt is unique due to its deuterium labeling, which allows for more precise tracking and analysis in metabolic studies. The deuterium atoms provide a distinct signature that can be detected using various analytical techniques, making it a valuable tool in research .